Cas no 2451256-52-1 (6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid)

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a bromo-substituted imidazopyridine core with a difluoromethyl group at the 2-position and a carboxylic acid moiety at the 3-position. This structure offers versatility in medicinal chemistry and agrochemical applications, serving as a valuable intermediate for further functionalization. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the bromo substituent facilitates cross-coupling reactions, enabling structural diversification. The carboxylic acid functionality allows for derivatization into esters, amides, or other derivatives, expanding its utility in drug discovery and material science. Its well-defined reactivity profile makes it a practical building block for synthesizing biologically active molecules.

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid structure

2451256-52-1 structure

Product Name:6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

CAS No:2451256-52-1

MF:C₉H₅BrF₂N₂O₂

MW:291.049008131027

CID:5194751

Update Time:2026-03-05

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
- Inchi： 1S/C9H5BrF2N2O2/c10-4-1-2-5-13-6(8(11)12)7(9(15)16)14(5)3-4/h1-3,8H,(H,15,16)
- InChI Key： VAVRJLAZXJECEY-UHFFFAOYSA-N
- SMILES： C12=NC(C(F)F)=C(C(O)=O)N1C=C(Br)C=C2

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC301035-250mg	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	2451256-52-1		250mg	£120.00	2025-02-21
Apollo Scientific	PC301035-1g	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	2451256-52-1		1g	£360.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1587355-250mg	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	2451256-52-1	98%	250mg	￥1435	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1587355-1g	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	2451256-52-1	98%	1g	￥4317	2023-03-11
abcr	AB598233-250mg	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid; .	2451256-52-1		250mg	€253.60	2024-07-19
abcr	AB598233-1g	6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid; .	2451256-52-1		1g	€680.80	2024-07-19

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2451256-52-1): An Overview of a Promising Compound in Medicinal Chemistry

6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2451256-52-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid is characterized by a bromine atom at the 6-position, a difluoromethyl group at the 2-position, and a carboxylic acid moiety at the 3-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has shown promise as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by interfering with essential viral enzymes.

The anticancer potential of 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has also been explored. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid have been extensively studied to evaluate its suitability for drug development. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation.

Safety assessments have also been conducted to ensure the compound's suitability for human use. Toxicological studies have indicated that 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-Bromo-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2451256-52-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as inflammation, viral infections, and cancer. Ongoing research continues to explore its full potential and pave the way for its clinical application.